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Compound of Interest

Compound Name: 5-Chloro-2-methylbenzoxazole

Cat. No.: B095198

Application Note & Protocol

A Comprehensive Guide to the N-Alkylation of 5-
Chloro-2-methylbenzoxazole: Synthesis of N-Alkyl
Benzoxazolium Salts

Abstract

This application note provides a detailed experimental protocol for the N-alkylation of 5-Chloro-
2-methylbenzoxazole, a key heterocyclic scaffold in medicinal chemistry. N-alkylated
benzoxazolium salts are valuable intermediates in the synthesis of various biologically active
molecules, including anti-inflammatory and antimicrobial agents.[1][2] This guide moves
beyond a simple recitation of steps to explain the underlying chemical principles, from reaction
mechanism to purification and characterization. It is intended for researchers, chemists, and
professionals in the field of drug discovery and development, offering a robust and reproducible
methodology.

Introduction and Scientific Background

5-Chloro-2-methylbenzoxazole is a versatile heterocyclic compound featuring a stable
benzoxazole ring system.[1] The nitrogen atom in the oxazole ring, despite being part of an
aromatic system, possesses a lone pair of electrons that can act as a nucleophile. The N-
alkylation of this nitrogen leads to the formation of a quaternary benzoxazolium salt. These
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charged molecules serve as precursors for a wide range of functionalized derivatives and are
of significant interest in pharmaceutical development.[1][2]

The procedure detailed herein describes a classic SN2 (Substitution Nucleophilic Bimolecular)
reaction. The benzoxazole nitrogen attacks the electrophilic carbon of an alkyl halide,
displacing the halide and forming a new carbon-nitrogen bond. This method is straightforward,
high-yielding, and applicable to a variety of alkylating agents.

Experimental Workflow Overview

The overall process involves the direct alkylation of the benzoxazole substrate, followed by
isolation, purification, and characterization of the resulting benzoxazolium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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